Cas no 20284-67-7 (1-Propanaminium,N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-3-sulfo-, inner salt)

1-Propanaminium,N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-3-sulfo-, inner salt structure
20284-67-7 structure
Product Name:1-Propanaminium,N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-3-sulfo-, inner salt
CAS No:20284-67-7
MF:C26H54N2O4S
MW:490.782967090607
CID:277087
PubChem ID:88458
Update Time:2025-04-19

1-Propanaminium,N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-3-sulfo-, inner salt Chemical and Physical Properties

Names and Identifiers

    • 1-Propanaminium,N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-3-sulfo-, inner salt
    • 3-[dimethyl-[3-(octadecanoylamino)propyl]azaniumyl]propane-1-sulfonate
    • 3-{dimethyl[3-(octadecanoylamino)propyl]ammonio}propane-1-sulfonate
    • Ammonium, dimethyl(3-stearamidopropyl)(3-sulfopropyl)-, hydroxide, inner salt
    • Dimethyl(3-stearamidepropyl)(3-sulphonatopropyl)ammonium
    • DTXSID70174146
    • 20284-67-7
    • 3-[N,N-Dimethyl-(3-octadecanoylaminopropyl)ammonio]-propanesulfonate
    • SCHEMBL1133985
    • EINECS 243-683-2
    • NS00129678
    • IJUDDZYXRAJREZ-UHFFFAOYSA-N
    • Inchi: 1S/C26H54N2O4S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-26(29)27-22-19-23-28(2,3)24-20-25-33(30,31)32/h4-25H2,1-3H3,(H-,27,29,30,31,32)
    • InChI Key: IJUDDZYXRAJREZ-UHFFFAOYSA-N
    • SMILES: S(CCC[N+](C)(C)CCCNC(CCCCCCCCCCCCCCCCC)=O)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 490.380429
  • Monoisotopic Mass: 490.380429
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 23
  • Complexity: 546
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.7
  • XLogP3: 7.5
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